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Abstract
This technical guide provides a comprehensive overview of the chemical properties of

basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a highly strained polycyclic saturated

hydrocarbon.[1] First synthesized in 1966, this unique cage-like molecule has been a subject of

significant interest in organic chemistry for studying the limits of molecular stability and

reactivity.[1] This document details its synthesis, physicochemical properties, spectroscopic

signature, and key chemical transformations. All quantitative data is presented in structured

tables, and detailed experimental protocols for its synthesis and major reactions are provided.

Furthermore, signaling pathways and experimental workflows are illustrated using Graphviz

diagrams to facilitate a deeper understanding of the chemistry of basketane.

Introduction
Basketane (C₁₀H₁₂) is a pentacyclic alkane with a structure that resembles a basket, hence its

trivial name.[1][2] Its systematic IUPAC name is pentacyclo[4.4.0.02,5.03,8.04,7]decane.[1][3]

The molecule's rigid, cage-like framework, composed of multiple cyclobutane and cyclopropane
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rings, results in significant angle and torsional strain, with a total strain energy estimated to be

over 100 kcal/mol.[1] This high degree of strain is the primary driver for its unique reactivity,

making it a valuable model compound for investigating strain relief and valence isomerization in

polycyclic systems.[1]

Physicochemical Properties
Basketane is a colorless solid with a melting point of 58–61 °C.[1] It is soluble in organic

solvents and is characterized by its nonpolar, hydrophobic nature.[1] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Basketane

Property Value Reference

Molecular Formula C₁₀H₁₂ [1][3]

Molar Mass 132.206 g·mol⁻¹ [2]

IUPAC Name
pentacyclo[4.4.0.02,5.03,8.04,

7]decane
[1][3]

CAS Number 5603-27-0 [2]

Melting Point 58–61 °C [1]

Boiling Point ~185 °C at 760 mmHg [1]

Density 1.30 g/cm³ [1]

Strain Energy > 100 kcal/mol [1]

Spectroscopic Properties
The highly symmetrical structure of basketane is reflected in its spectroscopic data. The

absence of olefinic or carbonyl groups simplifies its NMR and IR spectra.[1]

Table 2: Spectroscopic Data of Basketane
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Technique Data Reference

¹H NMR

Exhibits high symmetry with a

limited number of signals,

confirming the rigid polycyclic

structure. The absence of

signals in the 4.5-6.5 ppm

range indicates a fully

saturated hydrocarbon.

[1]

¹³C NMR

Displays a limited number of

distinct signals due to

molecular symmetry,

highlighting unique carbon

environments including

bridgehead CH and CH₂

groups.

[1]

Infrared (IR)

Shows characteristic aliphatic

C-H stretching bands at 2900-

3000 cm⁻¹. The absence of

carbonyl (~1700 cm⁻¹) or C=C

(1640-1680 cm⁻¹) stretches

confirms the lack of these

functional groups.

[1]

Mass Spectrometry (MS)

The molecular ion peak (M⁺)

appears at m/z 132, confirming

the molecular formula C₁₀H₁₂.

Fragmentation patterns include

the loss of C₂H₄ units (m/z

104), reflecting the inherent

strain.

[1]

Synthesis of Basketane
Basketane was first synthesized independently by the research groups of Masamune and

Dauben and Whalen in 1966.[2] The most common route involves a multi-step sequence
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starting from cyclooctatetraene and maleic anhydride.

Experimental Protocol: Synthesis of Basketane
This protocol is based on the original synthesis reported by Dauben and Whalen.

Step 1: Diels-Alder Reaction of Cyclooctatetraene and Maleic Anhydride

Procedure: A solution of cyclooctatetraene (1 equivalent) and maleic anhydride (1

equivalent) in benzene is stirred at room temperature. The reaction proceeds as a [4+2]

cycloaddition to yield the endo-adduct, a polycyclic anhydride. The product precipitates from

the solution and can be collected by filtration.

Yield: Approximately 40% for the subsequent photochemical cycloaddition step.[2]

Step 2: Photochemical [2+2] Cycloaddition

Procedure: The polycyclic anhydride from Step 1 is dissolved in acetone. The solution is

irradiated with a suitable light source (e.g., a medium-pressure mercury lamp) to induce an

intramolecular [2+2] cycloaddition. This step closes the central cyclobutane ring to form the

caged anhydride.

Yield: Approximately 40%.[2]

Step 3: Hydrolysis of the Anhydride

Procedure: The caged anhydride is hydrolyzed to the corresponding diacid by treatment with

a base, such as sodium carbonate solution, followed by acidification.

Step 4: Decarboxylation to Basketene

Procedure: The diacid is treated with lead tetraacetate in pyridine. This oxidative

decarboxylation removes the two carboxyl groups as CO₂ and forms a double bond, yielding

the unsaturated intermediate, basketene.[4]

Step 5: Hydrogenation to Basketane
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Procedure: Basketene is dissolved in a suitable solvent (e.g., ethanol) and subjected to

catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst under a hydrogen

atmosphere. The reaction saturates the double bond to yield the final product, basketane.[2]

Synthesis Workflow Diagram
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Caption: Synthetic pathway for basketane.
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Chemical Reactivity
The high strain energy of basketane dictates its chemical reactivity, which is characterized by

rearrangements to less strained isomers.

Catalytic Hydrogenation to Twistane
Basketane undergoes hydrogenolysis in the presence of a palladium on carbon catalyst,

leading to the cleavage of specific cyclobutane bonds and rearrangement to the less strained

isomer, twistane.[1][2]

Procedure: Basketane is dissolved in a suitable solvent such as methanol. A catalytic

amount of palladium on carbon (Pd/C) is added to the solution. The mixture is stirred under a

hydrogen atmosphere (typically at 1-5 atm) at room temperature. The reaction proceeds with

the uptake of hydrogen. Upon completion, the catalyst is removed by filtration, and the

solvent is evaporated to yield twistane.

Yield: 70-75%.

Metal-Catalyzed Rearrangement to Snoutane
Transition metals, particularly silver(I) ions, catalyze the valence isomerization of basketane to

snoutane.[2] This rearrangement is driven by the release of strain energy.

Procedure: Basketane is treated with a catalytic amount of a silver(I) salt, such as silver

perchlorate, in a suitable solvent. The reaction is typically carried out at moderate

temperatures. The rearrangement proceeds to give snoutane as the major product.

Yield: 70–90%.

Reaction Pathways Diagram
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Key Reactions of Basketane
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Caption: Major reaction pathways of basketane.

Conclusion
Basketane remains a molecule of significant interest due to its unique structural and chemical

properties. Its synthesis, while challenging, provides access to a highly strained system that

serves as a valuable platform for studying fundamental concepts in organic chemistry. The

reactivity of basketane, dominated by strain-releasing rearrangements, offers insights into the

behavior of polycyclic hydrocarbons. The data and protocols presented in this guide are

intended to support further research and development in the fields of organic synthesis,

materials science, and medicinal chemistry where strained molecules may play a role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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